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Introduction

SHR1653 is a potent and selective antagonist of the oxytocin receptor (OTR), a G-protein
coupled receptor (GPCR) involved in various physiological processes.[1][2][3] The OTR is
primarily coupled to the Gq alpha subunit, which upon activation by its endogenous ligand,
oxytocin, stimulates phospholipase C (PLC). This leads to the generation of inositol
trisphosphate (IP3), which in turn binds to its receptor on the endoplasmic reticulum, triggering
the release of stored intracellular calcium (Ca?*) into the cytoplasm.[4][5] Consequently,
measuring changes in intracellular calcium concentration provides a robust method to assess
the functional activity of compounds targeting the OTR.

These application notes provide a detailed protocol for a cell-based calcium mobilization assay
to determine the antagonistic activity of SHR1653. The assay is based on the principle that
SHR1653 will inhibit the increase in intracellular calcium induced by an OTR agonist in a dose-
dependent manner.
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Signaling Pathway of Oxytocin Receptor and
Inhibition by SHR1653

The binding of oxytocin to the OTR initiates a signaling cascade that results in an increase in
intracellular calcium. SHR1653, as a competitive antagonist, blocks this pathway by preventing

oxytocin from binding to its receptor.
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Figure 1: SHR1653 Signaling Pathway Inhibition.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of SHR1653.

Parameter Value Species Reference

ICso 15 nM Human [2][6]
>200-fold vs.

Selectivity Vasopressin Not Specified [4]
Receptors

Ki <1nM Not Specified [4]

Experimental Protocol: Calcium Mobilization Assay

This protocol is designed for a 96-well or 384-well plate format and is suitable for use with a
fluorescent plate reader equipped with an automated liquid handling system (e.g., FLIPR).

Materials and Reagents:

e Cell Line: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells stably
expressing the human oxytocin receptor (hOTR).

e Cell Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) or Ham's F-12 medium
supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin
(100 pg/mL).

o Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH
7.4.

e Calcium-Sensitive Dye: Fluo-4 AM or Calcium-5 Assay Kit.
e Probenecid: An anion transport inhibitor to prevent dye leakage from cells.

e OTR Agonist: Oxytocin.
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e Test Compound: SHR1653.

e Control Compounds: A known OTR antagonist (if available) and a vehicle control (e.qg.,
DMSO).

o Plates: Black-walled, clear-bottom 96-well or 384-well cell culture plates.
Procedure:
o Cell Seeding:

o Harvest and count the hOTR-expressing cells.

o Seed the cells into black-walled, clear-bottom plates at a density of 20,000-40,000 cells
per well in 100 pL of culture medium.

o Incubate the plates at 37°C in a 5% CO: incubator for 18-24 hours to allow for cell
attachment and formation of a monolayer.

e Dye Loading:

o Prepare the calcium-sensitive dye loading solution in assay buffer according to the
manufacturer's instructions. This solution should contain the fluorescent dye (e.g., 2 uM
Fluo-4 AM) and probenecid (e.g., 2.5 mM).

o Aspirate the cell culture medium from the wells.

o Add 50 puL of the dye loading solution to each well.

o Incubate the plate at 37°C for 45-60 minutes in the dark.
o Compound Preparation:

o Prepare serial dilutions of SHR1653 in assay buffer. The final concentrations should
bracket the expected ICso value (e.g., ranging from 1 pM to 10 uM).

o Prepare a stock solution of oxytocin in assay buffer. The final concentration used should
be the ECso (the concentration that elicits 80% of the maximal response), which should be
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determined in a prior agonist dose-response experiment.

o Prepare control wells containing assay buffer only (for baseline fluorescence), oxytocin
alone (for maximal response), and vehicle control.

e Assay Measurement:

[¢]

Place the cell plate and the compound plate into the fluorescent plate reader.

o Set the instrument to record fluorescence intensity (e.g., excitation at 485 nm and
emission at 525 nm for Fluo-4) at regular intervals (e.g., every 1-2 seconds).

o Establish a stable baseline fluorescence reading for 10-20 seconds.
o Add 25 pL of the SHR1653 dilutions (or control compounds) to the respective wells.

o Incubate for a predetermined time (e.g., 15-30 minutes) to allow the antagonist to bind to
the receptor.

o Add 25 puL of the oxytocin solution to all wells except the baseline control wells.

o Continue to record the fluorescence intensity for an additional 60-120 seconds to capture
the calcium mobilization peak.

Data Analysis:

e The change in fluorescence (AF) is calculated by subtracting the baseline fluorescence from
the peak fluorescence for each well.

» Normalize the data by expressing the response in each well as a percentage of the maximal
response observed with the agonist alone.

» Plot the percentage of inhibition against the logarithm of the SHR1653 concentration.

 Fit the data to a four-parameter logistic equation to determine the ICso value of SHR1653.

Experimental Workflow
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The following diagram illustrates the key steps in the calcium mobilization assay for
determining SHR1653 functional activity.
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Figure 2: Calcium Mobilization Assay Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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